Cas no 13287-76-8 (2-(4-nitrophenyl)sulfanylethan-1-ol)

• Product Name: 2-(4-nitrophenyl)sulfanylethan-1-ol
• CAS No: 13287-76-8
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• MDL: MFCD00060548
• CID: 181532
• PubChem ID: 83307
• Update Time: 2025-11-07

2-(4-nitrophenyl)sulfanylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-((4-Nitrophenyl)thio)ethanol
• Ethanol,2-[(4-nitrophenyl)thio]-
• 2-Hydroxyethyl 4-nitrophenyl sulfide
• 2-(p-Nitrophenylthio)ethanol
• 2-(4-Nitrophenylthio)ethanol
• 2-[(4-Nitrophenyl)sulfanyl]ethanol
• 2-(4-nitrophenyl)sulfanylethan-1-ol
• 2-[(4-Nitrophenyl)sulfanyl]-1-ethan-ol
• FS-4635
• 2-(p-Nitrophenylmercapto)ethanol
• 2-[(4-nitrophenyl)sulfanyl]ethan-1-ol
• 13287-76-8
• Ethanol, 2-[(4-nitrophenyl)thio]-
• EN300-131505
• MFCD00060548
• Z31206337
• DTXSID1065398
• AMY24796
• FT-0636864
• SCHEMBL5657641
• J-006240
• CHEMBL127940
• AKOS008923095
• NS00024245
• CS-0233177
• 2-[(4-Nitrophenyl)sulfanyl]ethanol #
• 2-(4-nitrophenyl)sulfanylethanol
• Ethanol, 2-((4-nitrophenyl)thio)-
• DB-021206

• MDL： MFCD00060548
• Inchi： 1S/C8H9NO3S/c10-5-6-13-8-3-1-7(2-4-8)9(11)12/h1-4,10H,5-6H2
• InChI Key： RVYZERYSWJUUJY-UHFFFAOYSA-N
• SMILES： S(CCO)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.03000
• Monoisotopic Mass: 199.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 91.4A^2

Experimental Properties

• Density: 1.35
• Melting Point: 60 °C
• Boiling Point: 370.2 °C at 760 mmHg
• Flash Point: 177.7 °C
• Refractive Index: 1.621
• PSA: 91.35000
• LogP: 2.20240

2-(4-nitrophenyl)sulfanylethan-1-ol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT, IRRITANT-HARMFUL, STENCH
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(4-nitrophenyl)sulfanylethan-1-ol

Comprehensive Analysis of 2-(4-Nitrophenyl)sulfanylethan-1-ol (CAS No. 13287-76-8): Properties, Applications, and Industry Insights

2-(4-Nitrophenyl)sulfanylethan-1-ol (CAS No. 13287-76-8) is a specialized organic compound featuring a nitrophenyl group linked to a sulfanylethanol moiety. This structure grants it unique chemical properties, making it valuable in synthetic chemistry, pharmaceutical intermediates, and material science. The compound’s molecular formula (C₈H₉NO₃S) and molecular weight (199.23 g/mol) are critical for researchers optimizing reactions or designing derivatives. Its solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO) enhances its utility in lab-scale applications.

Recent interest in 2-(4-nitrophenyl)sulfanylethan-1-ol has surged due to its role in green chemistry and catalysis. Researchers are exploring its potential as a ligand in transition-metal-catalyzed reactions, aligning with the global push for sustainable synthesis methods. Online searches for "nitrophenyl derivatives applications" or "sulfanylethanol synthesis" reflect growing demand for eco-friendly alternatives. The compound’s nitro group also enables redox-active behavior, relevant to electrochemical sensor development—a hotspot in diagnostics and environmental monitoring.

In pharmaceuticals, CAS 13287-76-8 serves as a precursor for biologically active molecules. Its sulfur-containing backbone is pivotal in constructing thioether linkages, common in drug scaffolds targeting inflammation or microbial resistance. Queries like "nitrophenyl alcohol uses in medicine" highlight its interdisciplinary relevance. However, handling requires adherence to safety protocols, as with all lab chemicals—ventilation and PPE are essential despite its non-hazardous classification.

The material science sector leverages 2-(4-nitrophenyl)sulfanylethan-1-ol for polymer modification. Its ability to introduce polar functional groups into polymers improves adhesion and compatibility in coatings or composites. Trends in "high-performance polymers 2024" often intersect with such modifiers. Additionally, its UV-absorbing nitro group sparks interest in photostabilizers for plastics—a niche with rising patent filings.

Analytical methods for 13287-76-8 include HPLC, GC-MS, and NMR spectroscopy, ensuring purity for critical applications. Suppliers emphasizing "high-purity nitrophenyl compounds" cater to labs requiring stringent specifications. Storage recommendations (2-8°C, inert atmosphere) and shelf-life data are frequently searched, underscoring the need for stability-focused documentation.

Innovations around CAS 13287-76-8 continue to emerge, particularly in click chemistry and bioorthogonal reactions. Its thiol-ene coupling potential aligns with trends in "bioconjugation techniques." As industries prioritize multifunctional intermediates, this compound’s versatility ensures sustained relevance—bolstered by academic publications and patent landscapes analyzing its structure-activity relationships.